Cas no 894790-18-2 (Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate)

• Product Name: Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate
• CAS No: 894790-18-2
• MF: C₁₆H₁₉NO₄S
• MW: 321.391363382339
• MDL: MFCD22574985
• CID: 1057241
• Update Time: 2025-10-31

Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate
• Methyl {[(benzyloxy)carbonyl]amino}(tetrahydro-4H-thiopyran-4-yli dene)acetate
• Benzyloxycarbonyl-Ala-Nva-methylester
• methyl 2-(phenylmethoxycarbonylamino)-2-(thian-4-ylidene)acetate
• 6919AJ
• TRA0078494
• SY021519
• Methyl2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate

• MDL： MFCD22574985
• Inchi： 1S/C16H19NO4S/c1-20-15(18)14(13-7-9-22-10-8-13)17-16(19)21-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,17,19)
• InChI Key： YTJNMAGKBOYCKT-UHFFFAOYSA-N
• SMILES： S1CC/C(=C(\C(=O)OC)/NC(=O)OCC2C=CC=CC=2)/CC1

Computed Properties

• Exact Mass: 321.10300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• Topological Polar Surface Area: 89.9

Experimental Properties

• PSA: 93.42000
• LogP: 3.07130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate

Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate (CAS No: 894790-18-2)

Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate, also known by its CAS registry number 894790-18-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group, a carbobenzyloxy (Cbz) amino group, and a tetrahydrothiopyran moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The structure of Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate is notable for its stereochemistry and the presence of sulfur in the tetrahydrothiopyran ring. This sulfur atom contributes to the compound's stability and reactivity, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs and inhibitors.

One of the key features of this compound is its ability to participate in both nucleophilic and electrophilic reactions due to the electron-rich nature of the tetrahydrothiopyran ring. This property has been exploited in recent research to develop novel synthetic pathways for complex molecules. For instance, researchers have utilized this compound as a building block in the construction of macrocyclic compounds and as an intermediate in the synthesis of antibiotics.

The Cbz-amino group in Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate plays a crucial role in controlling the reactivity and selectivity of the molecule. This group is often used as a protecting group for amino acids during peptide synthesis, ensuring that the amine functionality remains intact during reaction steps that could otherwise lead to side reactions or degradation.

In terms of applications, this compound has shown promise in medicinal chemistry as a precursor for drug candidates targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. Its ability to form stable complexes with metal ions has also made it a subject of interest in coordination chemistry and catalysis.

Recent advancements in analytical techniques have enabled more precise characterization of this compound's physical and chemical properties. For example, high-resolution mass spectrometry has provided detailed insights into its molecular weight and fragmentation patterns, while nuclear magnetic resonance (NMR) spectroscopy has revealed information about its stereochemistry and dynamic behavior.

The synthesis of Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate typically involves multi-step processes that require careful optimization to achieve high yields and purity. Researchers have explored various strategies, including enzymatic catalysis and microwave-assisted synthesis, to streamline the production process and enhance efficiency.

In conclusion, Methyl 2-(Cbz-amino)-2-(tetrahydrothiopyran-4-ylidene)acetate (CAS No: 894790-18-2) is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure, reactivity, and functional groups make it an invaluable tool for chemists working on complex molecular architectures. As research continues to uncover new applications and synthetic routes for this compound, its role in advancing chemical science is expected to grow further.